5-Fluoro-1-pent-3-ynylpyridin-2-one

• IUPAC Name: 5-fluoro-1-pent-3-ynylpyridin-2-one
• InChI: InChI=1S/C10H10FNO/c1-2-3-4-7-12-8-9(11)5-6-10(12)13/h5-6,8H,4,7H2,1H3
• InChI Key: MRQPDZOPHYWOHH-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCN1C=C(C=CC1=O)F
• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol

Description

5-Fluoro-1-pent-3-ynylpyridin-2-one is a fluorinated pyridinone derivative characterized by a pyridin-2-one core substituted with a fluorine atom at the 5-position and a pent-3-ynyl chain at the 1-position. The pyridin-2-one scaffold is a pharmacologically relevant heterocycle, often associated with bioactivity due to its hydrogen-bonding capacity and aromaticity.

Preparation Methods

The synthesis of 5-Fluoro-1-pent-3-ynylpyridin-2-one involves several steps. One common method includes the fluorination of pyridine derivatives. For instance, 3-bromo-2-nitropyridine can react with tetrabutylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . Further reactions involving alkynylation and other functional group modifications lead to the formation of 5-Fluoro-1-pent-3-ynylpyridin-2-one. Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

5-Fluoro-1-pent-3-ynylpyridin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

5-Fluoro-1-pent-3-ynylpyridin-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound’s fluorinated nature makes it useful in studying enzyme interactions and metabolic pathways.

Medicine: Fluorinated compounds are often explored for their potential as pharmaceutical agents due to their enhanced stability and bioavailability.

Industry: The compound is used in the development of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Fluoro-1-pent-3-ynylpyridin-2-one involves its interaction with molecular targets through its fluorine atom. The strong electron-withdrawing nature of fluorine affects the compound’s reactivity and binding affinity to various biological molecules. This can lead to inhibition or modulation of enzyme activity, disruption of metabolic pathways, and other biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key structural analogs include:

Pyridin-2-one derivatives (e.g., 1-alkylpyridin-2-ones).

Fluorinated heterocycles (e.g., 5-fluoropyridine derivatives).

Alkynyl-substituted heterocycles (e.g., 1-alkynylpyrrolidinones).

Property	5-Fluoro-1-pent-3-ynylpyridin-2-one	1-Methylpyridin-2-one	3-Hydroxy-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one
Core Structure	Pyridin-2-one	Pyridin-2-one	Pyrrolidin-2-one
Substituents	5-Fluoro, 1-pent-3-ynyl	1-Methyl	3-Hydroxy, 1-methyl, 5-(pyridin-3-yl)
Molecular Weight	~209.2 g/mol (calculated)	~109.1 g/mol	~206.2 g/mol
Polarity	Moderate (fluorine + alkynyl)	Low (methyl group)	High (hydroxyl + pyridinyl)
Bioactivity Potential	Likely CNS/kinase modulation	Limited data	Metabolite (e.g., nicotine derivative)

Key Findings from Literature

Synthetic Flexibility: Pyridin-2-one derivatives are frequently synthesized via nucleophilic substitution or cross-coupling reactions, as noted in studies on substituted pyridines .

Fluorine Impact: Fluorination at the 5-position is expected to enhance metabolic stability compared to non-fluorinated analogs, a trend observed in fluorinated pharmaceuticals .

Contrast with Pyrrolidinones: Unlike the pyrrolidin-2-one in , which has a hydroxyl group enhancing solubility, the target compound’s alkynyl chain prioritizes lipophilicity, suggesting divergent therapeutic applications (e.g., CNS vs. metabolic pathways) .